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Compound of Interest

Compound Name: Thulium(III) bromide xhydrate

Cat. No.: B1497048 Get Quote

CAS Number: 226419-26-7 Formula: TmBr₃[1][2][3] · xH₂O (Typically x=6)

Part 1: Strategic Abstract
Thulium(III) bromide hydrate acts as a critical intermediate in the high-purity synthesis of

lanthanide-doped optical materials. While thulium oxide (

) is the primary commercial source of the element, it is chemically inert and insoluble in most
organic media. The bromide hydrate serves as a reactive gateway, offering high solubility in
water and polar organic solvents (ethanol, THF), enabling the precise solution-phase doping
required for:

High-Efficiency Discharge Lamps: Mercury-free metal halide lamps requiring precise color

rendering.

Halide Glasses: Low-phonon-energy hosts for mid-infrared fiber lasers.

Nanomaterial Synthesis: A halide precursor for colloidal synthesis of luminescent

nanocrystals where chloride contamination must be avoided.

This guide details the synthesis, characterization, and handling of TmBr₃ · xH₂O, focusing on

preventing the hydrolysis-induced formation of oxybromides (

), a common contaminant that degrades optical performance.
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Part 2: Physicochemical Profile
Property Specification Notes

Appearance
White to pale gray crystalline

solid

Hygroscopic; deliquesces in

humid air.

Molecular Weight
408.65 g/mol (Anhydrous

basis)

Hydrate MW varies with 'x';

typically ~516.7 g/mol for

hexahydrate.

Solubility High (Water, Ethanol, THF) Exothermic dissolution.

Melting Point 952°C (Anhydrous)

Hydrate melts/dissolves in own

waters ~100°C; decomposes

before true melting.

Crystal Structure
Hexagonal (UCl₃ type) /

Monoclinic (Hydrate)

Coordination number typically

8 or 9 in hydrated sphere.

Stability Moisture Sensitive
Hydrolyzes to TmOBr upon

heating in air.

Part 3: Synthesis & Purification Protocol
Core Principle: Acid Digestion & Controlled
Crystallization
The synthesis converts the refractory oxide into the soluble bromide. The critical quality

attribute (CQA) is the pH balance during evaporation. If the solution becomes too acidic,

excess HBr is trapped; if too neutral during heating, hydrolysis occurs.

Step-by-Step Methodology
Reagents:

Thulium(III) Oxide (

), 99.99% (REO).

Hydrobromic Acid (HBr), 48% ACS Reagent Grade.
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Deionized Water (18.2 MΩ·cm).

Workflow:
Slurry Formation:

Suspend 5.0 g of

in 20 mL of DI water in a round-bottom flask.

Why: Direct addition of acid to dry oxide can be too vigorous; water moderates the

exotherm.

Acid Digestion:

Slowly add 48% HBr (approx. 20 mL, slight stoichiometric excess) while stirring.

Heat to 80°C. The slurry will clarify to a clear, slightly yellow solution.

Reaction:

pH Adjustment (The Critical Step):

Once clear, check pH. It should be highly acidic (<1).

Validation: If unreacted oxide remains, add HBr dropwise. If fully clear, evaporate until

volume reduces by 50%.

Crystallization:

Cool the solution slowly to room temperature, then to 4°C.

Crystalline TmBr₃[1][4] · xH₂O will precipitate.

Alternative: For higher yield, rotary evaporate to a wet paste, but do not dry completely on

the rotovap to avoid oxybromide formation.

Isolation:
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Filter crystals under inert atmosphere (Argon) or rapid vacuum filtration.

Dry in a vacuum desiccator over

at room temperature. Do not heat.

Visualization: Synthesis Pathway
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Caption: Logic flow for converting inert oxide to reactive bromide hydrate, highlighting the

critical risk of hydrolysis (red path).

Part 4: Applications in Drug Development &
Photonics
While Thulium is widely known for surgical lasers (Tm:YAG), the bromide salt plays a distinct

role in materials engineering for medical devices and diagnostics.

Precursor for Medical Imaging Nanoparticles
Lanthanide-doped Upconversion Nanoparticles (UCNPs) are used for deep-tissue bio-imaging.

TmBr₃ is a precursor for synthesizing bromide-based host lattices (e.g.,

or doping into

perovskites).

Mechanism: Tm³⁺ ions absorb 980 nm NIR light (tissue transparent) and emit high-energy

blue/UV photons.

Utility: This "anti-Stokes" shift allows background-free imaging of tumors.
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Mercury-Free Discharge Lamps
In pharmaceutical manufacturing environments requiring high color rendering index (CRI)

lighting without toxic mercury, TmBr₃ is doped into metal halide lamps.

Spectral Output: Tm³⁺ provides strong emission lines in the blue region, balancing the

spectrum of other halides.

Halide Glass Fiber Lasers
TmBr₃ is a component in ZBLAN and other heavy-metal fluoride/bromide glasses used for mid-

IR fibers.

Medical Relevance: These fibers deliver the 2-micron laser energy used in laser lithotripsy

(kidney stone destruction) and BPH (prostate) surgery.

Visualization: The Thulium Value Chain
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Caption: Mapping the utility of TmBr3 from chemical precursor to medical and industrial end-

use applications.

Part 5: Handling, Stability & Safety (E-E-A-T)
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Authoritative Warning: Lanthanide halides are notoriously hygroscopic. Improper handling

leads to "muddy" products that are chemically undefined mixtures of hydrate and oxybromide.

Storage Protocol
Primary Container: Glass or polypropylene with a Teflon-lined cap.

Environment: Store inside a desiccator or glovebox (

ppm

).

Shelf Life: 12 months if seal is unbroken. 24 hours if exposed to ambient air.

Dehydration (If Anhydrous is Required)
Researchers often attempt to dry the hydrate in an oven, which fails.

The Problem: Heating

in air causes:

The Solution: Dehydration must occur under a stream of reactive HBr gas or with Ammonium

Bromide (

):

Mix TmBr₃ hydrate with

(1:2 molar ratio).

Heat in vacuum.

prevents hydrolysis and sublimes away, leaving pure anhydrous

.

Safety Data (GHS)
Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and fume hood (due to potential HBr off-gassing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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